Cas no 1368602-29-2 (1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one
• CAS No: 1368602-29-2
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 5941257
• PubChem ID: 82282529
• Update Time: 2025-06-11

1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one
• 1-[1-(2,4,6-trimethylphenyl)cyclopropyl]ethan-1-one
• 1368602-29-2
• EN300-1856042

• Inchi： 1S/C14H18O/c1-9-7-10(2)13(11(3)8-9)14(5-6-14)12(4)15/h7-8H,5-6H2,1-4H3
• InChI Key： NENVEEPJIZYKFD-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C(C)=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one

Introduction to 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one (CAS No. 1368602-29-2) and Its Emerging Applications in Chemical Biology

The compound 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one, identified by the CAS number 1368602-29-2, represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic ketone exhibits a unique structural framework characterized by the fusion of a cyclopropyl ring with a substituted benzene moiety, which imparts distinct electronic and steric properties. The presence of trimethylphenyl (mesityl) groups at the 2,4,6 positions enhances the compound's lipophilicity and potential for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinity and mechanistic interactions of this compound with various biological receptors. Studies suggest that the rigid cyclopropyl ring may serve as a key pharmacophore, facilitating precise docking into protein binding pockets, while the electron-withdrawing nature of the ketone group enhances its ability to modulate enzyme activity. This dual functionality has positioned 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one as a promising scaffold for developing novel therapeutic agents.

In particular, the compound has been investigated for its potential role in modulating pathways associated with inflammation and neurodegeneration. Preliminary in vitro assays have demonstrated its ability to inhibit the activity of certain kinases involved in these processes. The trimethylphenyl substituents are particularly noteworthy, as they contribute to steric hindrance that can selectively target specific enzyme variants without affecting others. This specificity is crucial for minimizing side effects in drug development.

The synthesis of 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one presents an intriguing challenge due to the need for precise functionalization of both the cyclopropyl and aromatic components. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for structural modifications that can further optimize biological activity.

One of the most compelling aspects of this compound is its potential in drug discovery through structure-based design. High-resolution crystal structures of protein-ligand complexes have revealed how 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one interacts with its targets at an atomic level. These insights have guided medicinal chemists in designing derivatives with enhanced potency and selectivity. For instance, modifications to the cyclopropyl ring or the ketone group have been explored to improve solubility and metabolic stability.

The field of chemical biology has also leveraged this compound as a tool for understanding fundamental biochemical processes. Researchers have used it to probe enzyme mechanisms by trapping intermediates or inhibiting specific catalytic steps. Such studies not only advance our knowledge of metabolic pathways but also provide critical data for rational drug design. The versatility of 1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one makes it an invaluable asset in both academic research and industrial drug development pipelines.

Looking ahead, future research on CAS No. 1368602-29-2 is likely to focus on expanding its therapeutic applications through interdisciplinary collaborations between chemists and biologists. Advances in artificial intelligence-driven drug discovery may further accelerate the identification of novel derivatives with tailored properties. Additionally, green chemistry principles are being integrated into synthetic routes to ensure sustainability in production.

In conclusion,1-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-one stands as a testament to the power of interdisciplinary innovation in addressing complex biological challenges. Its unique structural features and promising biological activities make it a cornerstone compound in contemporary chemical biology research. As our understanding of molecular interactions deepens，this compound will undoubtedly continue to inspire new discoveries and therapeutic breakthroughs.